Cas no 93315-84-5 (1-(5-(Benzyloxy)-1H-indol-3-yl)ethanone)

• Product Name: 1-(5-(Benzyloxy)-1H-indol-3-yl)ethanone
• CAS No: 93315-84-5
• MF: C₁₇H₁₅NO₂
• MW: 265.306504487991
• CID: 1081736
• PubChem ID: 22731780
• Update Time: 2025-07-19

1-(5-(Benzyloxy)-1H-indol-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-(Benzyloxy)-1H-indol-3-yl)ethanone
• 1-(5-phenylmethoxy-1H-indol-3-yl)ethanone
• 1-(5-Benzyloxy-indol-3-yl)-aethanon
• 1-(5-benzyloxy-indol-3-yl)-ethanone
• 1-[5-(benzyloxy)-1H-indol-3-yl]ethanone
• 3-Acetyl-5-benzyloxy-indol
• 3-acetyl-5-benzyloxyindole
• 5-Benzyloxy-3-acetyl-indol
• 1-(5-(benzyloxy)-1H-indol-3-yl)ethan-1-one
• DTXSID90627907
• OFSRUDXIZVZVAD-UHFFFAOYSA-N
• SCHEMBL6764594
• 1-[5-(Benzyloxy)-1H-indol-3-yl]ethan-1-one
• AKOS000426575
• 93315-84-5
• STL368250
• DB-161487

• Inchi： 1S/C17H15NO2/c1-12(19)16-10-18-17-8-7-14(9-15(16)17)20-11-13-5-3-2-4-6-13/h2-10,18H,11H2,1H3
• InChI Key： OFSRUDXIZVZVAD-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC2=C(C=1)C(C(C)=O)=CN2

Computed Properties

• Exact Mass: 265.11000
• Monoisotopic Mass: 265.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Density: 1.216
• Boiling Point: 473.315°C at 760 mmHg
• Flash Point: 240.052°C
• Refractive Index: 1.652
• PSA: 42.09000
• LogP: 3.94950

Additional information on 1-(5-(Benzyloxy)-1H-indol-3-yl)ethanone

Introduction to 1-(5-(Benzyloxy)-1H-indol-3-yl)ethanone (CAS No. 93315-84-5)

1-(5-(Benzyloxy)-1H-indol-3-yl)ethanone, identified by the Chemical Abstracts Service Number (CAS No.) 93315-84-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This molecule, featuring a benzyloxy-substituted indole core, has garnered attention due to its structural complexity and potential biological activities. The indole moiety is a well-documented scaffold in drug discovery, known for its role in various pharmacological applications, including modulation of neurological and inflammatory pathways.

The structure of 1-(5-(Benzyloxy)-1H-indol-3-yl)ethanone consists of an ethanone group linked to a 5-benzyloxy-substituted indole ring. This configuration suggests possible interactions with biological targets such as enzymes and receptors, making it a promising candidate for further investigation. The benzyloxy group introduces hydrophobicity and potential metabolic stability, while the indole ring contributes to aromaticity and electronic properties that can influence binding affinity.

In recent years, there has been a surge in research focused on indole derivatives due to their diverse biological activities. Studies have highlighted the potential of indole-based compounds in treating conditions ranging from cancer to neurodegenerative diseases. The specific substitution pattern in 1-(5-(Benzyloxy)-1H-indol-3-yl)ethanone may confer unique properties that differentiate it from other indole derivatives, making it a subject of interest for medicinal chemists.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of the indole and benzyloxy groups creates a versatile framework that can be modified to enhance specific biological effects. For instance, modifications at the 3-position of the indole ring or variations in the benzyloxy substituent could lead to compounds with improved potency or selectivity.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques, combined with molecular docking studies, have been instrumental in identifying promising molecules like 1-(5-(Benzyloxy)-1H-indol-3-yl)ethanone. These methods allow researchers to predict binding interactions with target proteins, providing insights into the compound's mechanism of action before experimental validation.

The pharmaceutical industry has increasingly recognized the importance of natural product-inspired scaffolds in drug discovery. Indole derivatives, derived from tryptophan or other natural precursors, often exhibit favorable pharmacokinetic properties. 1-(5-(Benzyloxy)-1H-indol-3-yl)ethanone, with its natural product-like structure, aligns well with this trend. Its potential as a starting point for developing novel therapeutics is underscored by its unique structural features.

In vitro studies have begun to explore the biological profile of 1-(5-(Benzyloxy)-1H-indol-3-yl)ethanone. Initial experiments suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in disease pathways. For example, its ability to modulate cytochrome P450 enzymes could have implications for drug metabolism and interactions. Further research is needed to fully elucidate its pharmacological effects and therapeutic potential.

The synthesis of 1-(5-(Benzyloxy)-1H-indol-3-yl)ethanone presents an interesting challenge for organic chemists due to its complex framework. Multi-step synthetic routes involving condensation reactions, functional group transformations, and protective group strategies are typically employed. Advances in synthetic methodologies have made it possible to produce such compounds with greater efficiency and scalability, facilitating their use in preclinical and clinical studies.

Regulatory considerations play a crucial role in the development of new pharmaceuticals. Ensuring that compounds like 1-(5-(Benzyloxy)-1H-indol-3-yl)ethanone meet safety and efficacy standards is essential before they can be translated into clinical applications. Preclinical toxicology studies are necessary to assess potential side effects and dosing regimens. These studies provide critical data for regulatory submissions and help guide further development efforts.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new compounds are identified and optimized. Predictive models can now forecast properties such as solubility, bioavailability, and toxicity based on molecular structure alone. This technology has accelerated the identification of promising candidates like 1-(5-(Benzyloxy)-1H-indol-3-yl)ethanone, reducing the time and cost associated with traditional discovery methods.

Future directions for research on 1-(5-(Benzyloxy)-1H-indol-3-yl)ethanone include exploring its role in translational medicine. By understanding how this compound interacts with biological systems at a molecular level, researchers can develop targeted therapies that address specific disease mechanisms. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible therapeutic benefits.

In conclusion,1-(5-(Benzyloxy)-1H-indol-3-yl)ethanone (CAS No. 93315-84-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and preliminary biological activities make it an attractive candidate for further investigation. As our understanding of drug discovery continues to evolve, compounds like this will play an increasingly important role in developing innovative treatments for human diseases.